Fabrication of a magnetic ternary ZnFe2O4/TiO2/RGO Z-scheme system with efficient photocatalytic activity and easy recyclability†
RSC Advances Pub Date: 2020-05-05 DOI: 10.1039/D0RA01880E
Abstract
A magnetic composite based on TiO2 nanosheets, ZnFe2O4 and reduced graphene oxide (RGO) was synthesized by a one-step hydrothermal synthesis method, which possessed the band structure of a Z-scheme photocatalytic system. The properties and structures of the samples were characterized by XRD, UV-Vis DRS, Raman spectroscopy, SEM, EDS, XPS and PL spectroscopy. Compared with TiO2 nanosheets and the TiO2/RGO composite, the obtained ternary composite with 3 wt% RGO exhibited a significant enhancement in photocatalytic activities, attributed to the efficient charge separation induced by the fabricated Z-scheme system. About 99.7% of p-nitrophenol (p-NP) degraded within 60 min under simulated solar irradiation. Trapping experiments showed that superoxide anions (˙O2−) and hydroxyl radicals (˙OH) were the main active species in the p-NP photocatalytic degradation. Finally, a possible photocatalytic mechanism of Z-scheme ZnFe2O4/TiO2/RGO was proposed based on the results of trapping experiments and the energy bands of TiO2 and ZnFe2O4.
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